Cas no 2309461-03-6 (2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid)

• Product Name: 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid
• CAS No: 2309461-03-6
• MF: C₂₀H₂₁BrN₂O₅
• MW: 449.295144796371
• CID: 6198462
• PubChem ID: 165830759
• Update Time: 2025-05-27

2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428410
• 2-({1-[(benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid
• 2309461-03-6
• 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid

• Inchi： 1S/C20H21BrN2O5/c21-17-7-6-16(12-22-17)20(28-14-18(24)25)8-10-23(11-9-20)19(26)27-13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2,(H,24,25)
• InChI Key： RYTDFDMZAAYZDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCN(C(=O)OCC2C=CC=CC=2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 448.06338g/mol
• Monoisotopic Mass: 448.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89Ų

Additional information on 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid

Introduction to 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid (CAS No. 2309461-03-6)

2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid, also known by its CAS number 2309461-03-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a bromopyridine moiety, and a benzyloxycarbonyl group. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid is particularly noteworthy due to its multifunctional nature. The piperidine ring provides a flexible backbone that can adopt various conformations, which is crucial for binding to biological targets. The bromopyridine moiety introduces a halogenated aromatic system, which can enhance the compound's lipophilicity and improve its ability to cross cell membranes. The benzyloxycarbonyl group, on the other hand, serves as a protecting group for the amine functionality, ensuring stability during synthesis and storage.

Recent studies have highlighted the potential of 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter receptors, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the activity of these receptors through structural modifications makes this compound an attractive target for drug development.

In addition to its potential in neurological disorders, 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the piperidine derivative, followed by the introduction of the bromopyridine moiety and the benzyloxycarbonyl protecting group. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently, reducing both time and cost.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yl}oxy)acetic acid. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

In conclusion, 2-({1-[(Benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)piperidin-4-yloxy}acetic acid (CAS No. 2309461-03-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifunctional properties make it an exciting target for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.